Cas no 117152-72-4 (1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane)

1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane structure
117152-72-4 structure
Product Name:1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane
CAS No:117152-72-4
MF:C24H36N4O4S2
MW:508.697043418884
CID:2615165
PubChem ID:14203850
Update Time:2025-04-21

1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane Chemical and Physical Properties

Names and Identifiers

    • 1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane
    • 1,8-Bis(4-methylbenzene-1-sulfonyl)-1,4,8,11-tetraazacyclotetradecane
    • 117152-72-4
    • DTXSID40557361
    • Inchi: 1S/C24H36N4O4S2/c1-21-5-9-23(10-6-21)33(29,30)27-17-3-13-26-16-20-28(18-4-14-25-15-19-27)34(31,32)24-11-7-22(2)8-12-24/h5-12,25-26H,3-4,13-20H2,1-2H3
    • InChI Key: CBORVMMMGJGEBU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCNCCCN(CCNCCC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 508.21779799Da
  • Monoisotopic Mass: 508.21779799Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 726
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 116Ų

1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane Related Literature

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd